5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide

• IUPAC Name: 5-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C12H14N2O3S/c1-7-4-5-10(6-11(7)18(13,15)16)12-8(2)14-17-9(12)3/h4-6H,1-3H3,(H2,13,15,16)
• InChI Key: CRSZBBYHHDCMTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(ON=C2C)C)S(=O)(=O)N
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide, also known as DMOXS, is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide involves the inhibition of carbonic anhydrase, which results in a decrease in the production of bicarbonate ions. This leads to a decrease in the pH of the extracellular fluid, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of tumor cells in vitro, and it has also been shown to have anti-inflammatory effects. Additionally, 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide in lab experiments is that it is a well-characterized compound that has been extensively studied. Additionally, it is relatively easy to synthesize and purify. However, one limitation of using 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many future directions for research involving 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide. One area of research could be the development of new sulfonamide derivatives that have improved activity against specific targets. Additionally, 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide could be used in combination with other compounds to develop new treatments for cancer and other diseases. Finally, more research is needed to understand the mechanism of action of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide and its effects on cellular processes.

Synthesis Methods

The synthesis of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide involves the reaction of 3,5-dimethyl-4-hydroxybenzaldehyde with 2-methylbenzenesulfonyl chloride in the presence of a base such as pyridine. This reaction results in the formation of 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide, which can be purified by recrystallization.

Scientific Research Applications

5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide is widely used in scientific research as a tool to study the role of sulfonamides in various biochemical and physiological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. 5-(3,5-Dimethyl-1,2-oxazol-4-yl)-2-methylbenzenesulfonamide has also been used to study the role of sulfonamides in the treatment of cancer, as it has been shown to inhibit the growth of tumor cells in vitro.